N-{2-[4-(4-fluorobenzoyl)-1-piperazinyl]ethyl}-2-pyridinecarboxamide

• Molecular Formula: C19H21FN4O2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: N-[2-[4-(4-fluorobenzoyl)piperazin-1-yl]ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C19H21FN4O2/c20-16-6-4-15(5-7-16)19(26)24-13-11-23(12-14-24)10-9-22-18(25)17-3-1-2-8-21-17/h1-8H,9-14H2,(H,22,25)
• InChI Key: AYMPWPOKNNZAAO-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCNC(=O)C2=CC=CC=N2)C(=O)C3=CC=C(C=C3)F

Description

N-{2-[4-(4-fluorobenzoyl)-1-piperazinyl]ethyl}-2-pyridinecarboxamide, commonly known as FP1, is a small molecule drug that has been extensively studied for its potential therapeutic applications. FP1 belongs to the class of piperazine derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of FP1 is not fully understood, but it is believed to act as a selective antagonist of the 5-HT1A receptor. The 5-HT1A receptor is a subtype of the serotonin receptor that is involved in the regulation of mood, anxiety, and cognition. By blocking the activity of this receptor, FP1 may have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
FP1 has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. FP1 has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, FP1 has been found to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

FP1 has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and purified. It has also been extensively studied, and its pharmacological properties are well characterized. However, FP1 has some limitations for lab experiments. It has a relatively short half-life, which may limit its effectiveness in some experiments. In addition, FP1 has not been extensively studied in vivo, and its safety profile is not well established.

Future Directions

There are several future directions for the study of FP1. One area of research is the investigation of its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Another area of research is the development of more potent and selective 5-HT1A receptor antagonists based on the structure of FP1. Finally, the safety and efficacy of FP1 in vivo need to be further investigated to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of FP1 involves the reaction of 4-fluorobenzoyl chloride with 1-piperazineethanol in the presence of triethylamine to yield 4-(4-fluorobenzoyl)-1-piperazinyl ethanol. The resulting compound is then reacted with 2-pyridinecarboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and dimethylaminopyridine (DMAP) to yield FP1. The overall yield of the synthesis process is around 60-70%.

Scientific Research Applications

FP1 has been extensively studied for its potential therapeutic applications. It has been found to exhibit promising pharmacological properties, including anti-inflammatory, anti-tumor, and anti-anxiety effects. FP1 has also been found to have a positive impact on the central nervous system and has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.